Cas no 2138019-01-7 (3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(3-oxetanyl)-4-phenyl-)

• Product Name: 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(3-oxetanyl)-4-phenyl-
• CAS No: 2138019-01-7
• MF: C₁₁H₁₁N₃OS
• MW: 233.289540529251
• CID: 5298628
• Update Time: 2025-05-22

3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(3-oxetanyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(3-oxetanyl)-4-phenyl-

• Inchi： 1S/C11H11N3OS/c16-11-13-12-10(8-6-15-7-8)14(11)9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,13,16)
• InChI Key： JULZFNBNROLYNR-UHFFFAOYSA-N
• SMILES： N1=C(C2COC2)N(C2=CC=CC=C2)C(=S)N1

Additional information on 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(3-oxetanyl)-4-phenyl-

3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(3-oxetanyl)-4-phenyl

The compound 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(3-oxetanyl)-4-phenyl (CAS No. 2138019-01-7) is a heterocyclic compound with a unique structural composition that has garnered attention in various fields of chemistry and pharmacology. This compound belongs to the class of triazoles, which are widely studied for their versatile applications in drug design and material science. The presence of the thione group and the oxetane ring introduces interesting electronic and steric properties that make this compound a valuable subject for further research.

Recent studies have highlighted the potential of 3H-1,2,4-Triazole-3-thione derivatives in medicinal chemistry. The thione functionality is known to exhibit biological activity in various enzyme inhibition assays. For instance, researchers have explored the ability of this compound to act as a thioredoxin reductase inhibitor, which could have implications in cancer therapy due to its role in regulating redox balance in cells. Additionally, the oxetane ring, a four-membered cyclic ether, contributes to the molecule's stability and bioavailability, making it an attractive candidate for drug delivery systems.

The synthesis of CAS No. 2138019-01-7 involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The introduction of the phenyl group at position 4 enhances the molecule's aromaticity and hydrophobicity, which are crucial properties for optimizing pharmacokinetic profiles. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs while maintaining high purity standards.

In terms of applications, 3H-1,2,4-Triazole-3-thione derivatives have shown promise in the development of antimicrobial agents. Studies conducted on bacterial and fungal strains have demonstrated moderate inhibitory effects against pathogens such as *Escherichia coli* and *Candida albicans*. These findings suggest that the compound could be further developed into a novel class of antibiotics or antifungal agents.

The structural versatility of this compound also makes it a valuable tool in materials science. The combination of triazole moieties with other functional groups has been explored for creating advanced materials with tailored properties. For example, researchers have investigated its use as a building block for self-healing polymers due to its ability to undergo reversible covalent bond formation under specific conditions.

From an environmental standpoint, understanding the degradation pathways of CAS No. 2138019-01-7 is crucial for assessing its ecological impact. Recent environmental fate studies have revealed that the compound undergoes hydrolytic cleavage under alkaline conditions, leading to the formation of less complex byproducts. These insights are essential for designing sustainable chemical processes that minimize environmental hazards.

In conclusion, 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(3-oxetanyl)-4-phenyl (CAS No. 2138019-01) represents a significant advancement in heterocyclic chemistry with diverse applications across multiple disciplines. Its unique structural features and promising biological activities position it as a key molecule for future research and development efforts.